Cas no 4604-72-2 (pyrazine-2-carbothioamide)

Pyrazine-2-carbothioamide is a heterocyclic organic compound featuring a pyrazine core substituted with a carbothioamide functional group at the 2-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its thioamide moiety enhances chelating properties, facilitating coordination chemistry applications. The compound is particularly useful in the development of antimicrobial and antitumor agents due to its ability to interact with biological targets. Its stability under various conditions and compatibility with further functionalization make it a versatile building block for heterocyclic chemistry. High purity grades are available for research and industrial applications, ensuring reliable performance in synthetic workflows.
pyrazine-2-carbothioamide structure
pyrazine-2-carbothioamide structure
Product Name:pyrazine-2-carbothioamide
CAS No:4604-72-2
MF:C5H5N3S
MW:139.178298711777
MDL:MFCD00173663
CID:85096
PubChem ID:329764556
Update Time:2025-05-26

pyrazine-2-carbothioamide Chemical and Physical Properties

Names and Identifiers

    • Pyrazine-2-thiocarboxamide
    • Pyrazine-2-carbothioamide
    • CHEMBL2441350
    • SCHEMBL1459989
    • UNII-JI046KHA6S
    • LIURPUMROGYCLW-UHFFFAOYSA-N
    • 4604-72-2
    • Pyrazinethiocarboxamide
    • Pyrazine-2-thio Carboxamide
    • NSC 18377
    • 2-Pyrazinecarbothioamide
    • BDBM50495380
    • pyrazine carbothioamide
    • Thiopyrazinamide
    • FT-0635371
    • JI046KHA6S
    • D94778
    • WLN: T6N DNJ BYZUS
    • EN300-51390
    • BRN 0002638
    • Z234895463
    • Pyrazinecarboxylic acid thioamide
    • NSC18377
    • Pyrazine-2-thiocarboxamide, 97%
    • F2147-0547
    • Pyrazinecarbothioamide
    • CS-0187785
    • AS-19810
    • DTXSID00196699
    • 2-Pyrazinethiocarboxamide
    • MFCD00173663
    • Pyrazinecarboxamide, thio-
    • AKOS005174561
    • 5-25-04-00191 (Beilstein Handbook Reference)
    • Pyrazine thiocarboxamide
    • BB 0216583
    • J-524075
    • NSC-18377
    • SY081413
    • DB-026872
    • STL301980
    • ALBB-014819
    • pyrazine-2-carbothioamide
    • MDL: MFCD00173663
    • Inchi: 1S/C5H5N3S/c6-5(9)4-3-7-1-2-8-4/h1-3H,(H2,6,9)
    • InChI Key: LIURPUMROGYCLW-UHFFFAOYSA-N
    • SMILES: S=C(C1C=NC=CN=1)N

Computed Properties

  • Exact Mass: 139.02000
  • Monoisotopic Mass: 139.02
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 115
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing
  • Topological Polar Surface Area: 83.9A^2

Experimental Properties

  • Color/Form: Yellow crystal powder
  • Density: 1.358
  • Melting Point: 195-200 °C
  • Boiling Point: 292.9 °C at 760 mmHg
  • Flash Point: 131 °C
  • Refractive Index: 1.677
  • Solubility: Soluble in organic solvents, ethanol, DMSO.
  • PSA: 83.89000
  • LogP: 0.81110
  • Solubility: Uncertain
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

pyrazine-2-carbothioamide Security Information

  • Symbol: GHS05 GHS07
  • Signal Word:Danger
  • Hazard Statement: H302-H317-H318
  • Warning Statement: P280-P305 + P351 + P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:1
  • Hazard Category Code: 22-41-43
  • Safety Instruction: 26-36/39
  • RTECS:uq2360000
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT
  • Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

pyrazine-2-carbothioamide Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

pyrazine-2-carbothioamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR29190-250mg
Pyrazine-2-carbothioamide
4604-72-2
250mg
£50.00 2025-02-19
Apollo Scientific
OR29190-1g
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£100.00 2025-02-19
Apollo Scientific
OR29190-5g
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£250.00 2025-02-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA00830-1g
Pyrazine-2-carbothioamide
4604-72-2 97%
1g
¥260.0 2024-07-19
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci73810-1g
Pyrazine-2-thio Carboxamide
4604-72-2 98%
1g
¥1806.00 2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci73810-100mg
Pyrazine-2-thio Carboxamide
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100mg
¥242.00 2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci73810-250mg
Pyrazine-2-thio Carboxamide
4604-72-2 98%
250mg
¥574.00 2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci73810-500mg
Pyrazine-2-thio Carboxamide
4604-72-2 98%
500mg
¥1015.00 2022-04-26
TRC
B525045-10mg
Pyrazine-2-carbothioamide
4604-72-2
10mg
$ 64.00 2023-04-18
TRC
B525045-50mg
Pyrazine-2-carbothioamide
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50mg
$ 75.00 2023-04-18

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